Cas no 1416047-43-2 (6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline)

6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline structure
1416047-43-2 structure
Product Name:6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
CAS No:1416047-43-2
MF:C40H40F2N2O2S2
MW:682.884614944458
CID:1065719
PubChem ID:154704262
Update Time:2025-04-20

6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
    • 6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
    • 6,7-difluoro-2,3-bis(3-hexoxyphenyl)-5,8-dithiophen-2-ylquinoxaline
    • 1416047-43-2
    • Inchi: 1S/C40H40F2N2O2S2/c1-3-5-7-9-21-45-29-17-11-15-27(25-29)37-38(28-16-12-18-30(26-28)46-22-10-8-6-4-2)44-40-34(32-20-14-24-48-32)36(42)35(41)33(39(40)43-37)31-19-13-23-47-31/h11-20,23-26H,3-10,21-22H2,1-2H3
    • InChI Key: ZCRFPEOUYWPDMV-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=C(C(=C(C2=CC=CS2)C2C1=NC(C1=CC=CC(=C1)OCCCCCC)=C(C1=CC=CC(=C1)OCCCCCC)N=2)F)F

Computed Properties

  • Exact Mass: 682.24992719g/mol
  • Monoisotopic Mass: 682.24992719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 16
  • Complexity: 864
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12
  • Topological Polar Surface Area: 101Ų
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